2-CHLORO-5H-PYRROLO[2,3-D]PYRIMIDIN-6(7H)-ONE hydrochloride

• IUPAC Name: 2-chloro-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one;hydrochloride
• InChI: InChI=1S/C6H4ClN3O.ClH/c7-6-8-2-3-1-4(11)9-5(3)10-6;/h2H,1H2,(H,8,9,10,11);1H
• InChI Key: JFGBLYHQRSOZBN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CN=C(N=C2NC1=O)Cl.Cl
• Molecular Formula: C6H5Cl2N3O
• Molecular Weight: 206.03 g/mol

Description

2-CHLORO-5H-PYRROLO[2,3-D]PYRIMIDIN-6(7H)-ONE hydrochloride is an intermediate pyrrolo-pyrimidine compound used in the preparation of tyrosine kinase inhibitors, particularly oral signal transducers and activators of transcription 6 (STAT6) inhibitors.

Synthesis Analysis

The synthesis of this compound involves the use of microwave technique as a new and robust approach for preparation of this type of pyrrolo [2,3- d ]pyrimidine derivatives. The chemical structure of the synthesized pyrrolo [2,3- d ]pyrimidine derivatives was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of chlorine atoms in positions 4 and 6 and trichloromethyl group in position 2. The polar backbone interactions observed between the ligand and CHK1 WT were analogous to those previously observed between the adeninyl moiety of AMP-PNP and CHK1 10-pt. mutant.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 2,4-Dichloro-5-iodo-7H-pyrrolo [2,3 -d ]pyrimidine with cesium carbonate and methyl iodide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are characterized by its solid form and its spectral and elemental analyses. More specific properties such as melting point, solubility, and others are not available in the retrieved information.

Scientific Research Applications

• Pharmaceutical Intermediate in Kinase Inhibitors Synthesis

  • Field : Pharmaceutical Chemistry
  • Application : This compound finds applications as a pharmaceutical intermediate, especially in the synthesis of kinase inhibitors used in disease treatment.
  • Method : While the exact methods of application or experimental procedures are not specified, it typically involves chemical reactions under controlled conditions to produce the desired kinase inhibitors.
  • Results : The outcomes of using this compound as an intermediate would be the successful synthesis of kinase inhibitors, which are crucial in treating various diseases.

• Synthesis of Ribociclib Intermediates

  • Field : Medicinal Chemistry
  • Application : A similar compound, 2-Chloro-7-cyclopentyl-N,N-dimethyl-H-pyrrolo[2,3-d]pyrimidine-6-carboxamide, is used in the synthesis of ribociclib intermediates.
  • Method : The exact methods of application or experimental procedures are not specified, but it typically involves chemical reactions under controlled conditions to produce the desired ribociclib intermediates.
  • Results : The outcomes of using this compound in the synthesis process would be the successful production of ribociclib intermediates, which are crucial in the production of ribociclib, a drug used for cancer treatment.

• Synthesis of Tubercidin Analogs
  • Field : Pharmaceutical Chemistry
  • Application : A similar compound, 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine, is used in the synthesis of a series of 4-alkylamino-7-methyl analogs of tubercidin. Tubercidin and its analogs show pronounced cytotoxic activity.
  • Method : The synthesis of these compounds has been accomplished through methylation of 4-chloro-7H-pyrrolo-[2,3-d]pyrimidine with methyl iodide and reaction of this 7-methyl product with the appropriate amine in a Parr bomb at elevated temperatures.
  • Results : The outcomes of using this compound in the synthesis process would be the successful production of tubercidin analogs, which show pronounced cytotoxic activity.

• Synthesis of 4-Alkylamino-7-Methyl Analogs of Tubercidin
  • Field : Pharmaceutical Chemistry
  • Application : A similar compound, 4-chloro-7-methyl-7H-pyrrolo [2,3-d]pyrimidine, is used in the synthesis of a series of 4-alkylamino-7-methyl analogs of tubercidin. Tubercidin and its analogs show pronounced cytotoxic activity.
  • Method : The synthesis of these compounds has been accomplished through methylation of 4-chloro-7H-pyrrolo-[2,3-d]pyrimidine with methyl iodide and reaction of this 7-methyl product with the appropriate amine in a Parr bomb at elevated temperatures.
  • Results : The outcomes of using this compound in the synthesis process would be the successful production of 4-alkylamino-7-methyl analogs of tubercidin, which show pronounced cytotoxic activity.